6-(3-Methylphenyl)sulfanylhexane-1-thiol
Description
6-(3-Methylphenyl)sulfanylhexane-1-thiol is a sulfur-containing organic compound characterized by a hexane backbone with a sulfanyl group (-S-) at position 6 attached to a 3-methylphenyl substituent and a terminal thiol (-SH) group at position 1.
Properties
IUPAC Name |
6-(3-methylphenyl)sulfanylhexane-1-thiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20S2/c1-12-7-6-8-13(11-12)15-10-5-3-2-4-9-14/h6-8,11,14H,2-5,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCNITZXTCKBMBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)SCCCCCCS |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The comparison focuses on structurally related sulfanyl- and thiol-bearing compounds, emphasizing differences in functional groups, substituents, and synthesis methodologies.
Structural and Functional Group Differences
- 6-(3-Methylphenyl)sulfanylhexane-1-thiol : Features a hexane chain with a 3-methylphenylsulfanyl group at position 6 and a terminal thiol (-SH) at position 1.
- 3-Methyl-3-sulfanylhexan-1-ol (): Contains a hydroxyl (-OH) group at position 1 and a sulfanyl group at position 3 bonded to a methyl group. Notably, this compound is an alcohol rather than a thiol, which alters its polarity and reactivity .
Spectroscopic and Analytical Data
- 3-Methyl-3-sulfanylhexan-1-ol : EI-MS data shows a molecular ion at m/z 146 (M⁺), with key fragments at m/z 131 (loss of CH₃), 103 (C₅H₁₁S⁺), and 43 (C₃H₇⁺) .
- 6-(3-Methylphenyl)sulfanylhexane-1-thiol : Expected to exhibit a higher molecular ion due to the aromatic substituent. Fragmentation might involve loss of the 3-methylphenylsulfanyl group (C₇H₇S) or cleavage near the thiol group.
Data Table: Key Comparative Features
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